Cas no 1704138-58-8 (1-(5-bromo-2-fluoropyridin-3-yl)cyclopropan-1-amine)

• Product Name: 1-(5-bromo-2-fluoropyridin-3-yl)cyclopropan-1-amine
• CAS No: 1704138-58-8
• MF: C₈H₈BrFN₂
• MW: 231.064924240112
• CID: 6011645
• PubChem ID: 165803475
• Update Time: 2025-11-05

1-(5-bromo-2-fluoropyridin-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-fluoropyridin-3-yl)cyclopropan-1-amine
• 1704138-58-8
• EN300-1908420

• Inchi： 1S/C8H8BrFN2/c9-5-3-6(7(10)12-4-5)8(11)1-2-8/h3-4H,1-2,11H2
• InChI Key： SEGWUCGWEYBMDE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1(CC1)N)F

Computed Properties

• Exact Mass: 229.98549g/mol
• Monoisotopic Mass: 229.98549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(5-bromo-2-fluoropyridin-3-yl)cyclopropan-1-amine

1-(5-Bromo-2-fluoropyridin-3-yl)cyclopropan-1-amine: A Comprehensive Overview

The compound 1-(5-bromo-2-fluoropyridin-3-yl)cyclopropan-1-amine, identified by the CAS number CAS No. 1704138-58-8, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted pyridine moiety. The presence of bromine and fluorine substituents on the pyridine ring introduces interesting electronic and steric properties, making this compound a valuable subject for research and development.

Recent studies have highlighted the importance of 1-(5-bromo-2-fluoropyridin-3-yl)cyclopropane in drug discovery, particularly in the design of novel therapeutic agents. The cyclopropane ring is known for its strained geometry, which can enhance the molecule's reactivity and bioavailability. This feature has led researchers to explore its potential as a building block in medicinal chemistry, where it can serve as a scaffold for constructing complex molecular architectures.

The synthesis of CAS No. 1704138 involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of bromine and fluorine substituents is achieved through electrophilic substitution reactions, followed by the formation of the cyclopropane ring via a palladium-catalyzed coupling reaction. This method ensures high yields and excellent purity, making it suitable for large-scale production in pharmaceutical settings.

In terms of applications, 1-(5-bromo-pyridinyl)cyclopropanamine has shown promise in the development of kinase inhibitors, which are critical in treating various diseases, including cancer. Its ability to bind to specific protein targets with high affinity makes it a valuable tool in rational drug design. Additionally, this compound has been utilized in the study of enzyme mechanisms, where its structural features provide insights into substrate recognition and catalytic processes.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Quantum mechanical calculations have revealed that the bromine and fluorine substituents significantly influence the electronic distribution within the molecule, thereby affecting its reactivity and selectivity. These findings have paved the way for the development of more efficient synthetic routes and improved bioavailability profiles.

The integration of experimental and computational approaches has also enabled researchers to explore the stereochemical aspects of this compound. The cyclopropane ring's geometry plays a crucial role in determining its interactions with biological systems, making it an attractive candidate for enantioselective synthesis. This area remains an active topic of research, with ongoing efforts to optimize stereoselectivity and improve therapeutic outcomes.

In conclusion, 1-(5-bromo-pyridinyl)cyclopropanamine, or CAS No. 1704138, represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a key player in future innovations within chemistry and pharmacology.